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Introduction
The morphology of the perovskite thin film is a critical determinant of the performance and

stability of perovskite solar cells (PSCs). Defects such as pinholes, small grain sizes, and rough

surfaces can act as recombination centers for charge carriers, thereby reducing the power

conversion efficiency (PCE) and long-term stability of the devices. Acetamidinium (AC) cation

doping has emerged as a promising strategy to modulate the crystallization process of

perovskite films, leading to improved film quality. This application note details the effects of AC

doping on perovskite film morphology and provides protocols for the fabrication and

characterization of AC-doped perovskite films.

Effects of Acetamidinium Cation Doping on Film
Morphology
The introduction of acetamidinium cations into the perovskite precursor solution has been

shown to have a significant impact on the resulting film's morphology. The primary effects

observed are:

Increased Grain Size: Acetamidinium doping promotes the growth of larger perovskite

grains. This is attributed to the interaction of the AC cation with the perovskite precursors,
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which can modulate the nucleation and crystal growth kinetics. Larger grains reduce the

density of grain boundaries, which are known to be a major source of defects and non-

radiative recombination.

Reduced Surface Roughness: Perovskite films doped with acetamidinium tend to exhibit a

smoother surface morphology. A lower root-mean-square (RMS) surface roughness is

indicative of a more uniform and compact film, which is beneficial for efficient charge

transport and extraction at the interfaces with charge transport layers.

Improved Crystallinity: The incorporation of AC can lead to enhanced crystallinity of the

perovskite film. This is often characterized by stronger and sharper diffraction peaks in X-ray

diffraction (XRD) analysis, indicating a higher degree of crystalline order within the film.

Passivation of Defects: The acetamidinium cation can play a role in passivating vacancy

defects at the surface and within the bulk of the perovskite film, further contributing to the

reduction of charge recombination and enhancement of device performance.[1]

Quantitative Data Summary
The following table summarizes the quantitative effects of acetamidinium cation doping on the

morphology of formamidinium tin iodide (FASnI3) perovskite films.

Dopant Concentration Average Grain Size (µm)
Surface Roughness (RMS,
nm)

0% Acetamidinium (Control) 0.5 - 1.0 ~50

10% Acetamidinium 1.5 - 2.5 37.6[1]

Note: The data presented is representative and may vary depending on the specific perovskite

composition and fabrication conditions.

Experimental Protocols
This section provides detailed protocols for the preparation of a control (undoped) and an

acetamidinium-doped perovskite precursor solution, followed by the thin film deposition

process.
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Protocol 1: Perovskite Precursor Solution Preparation
Materials:

Formamidinium Iodide (FAI)

Lead (II) Iodide (PbI2)

Acetamidinium Chloride (ACCl)

Anhydrous N,N-Dimethylformamide (DMF)

Anhydrous Dimethyl Sulfoxide (DMSO)

Equipment:

Nitrogen-filled glovebox

Analytical balance

Magnetic stirrer and hotplate

Syringe filters (0.22 µm pore size)

Procedure:

Control Precursor Solution (1 M FAPbI3):

1. Inside a nitrogen-filled glovebox, weigh 172 mg of Formamidinium Iodide (FAI) and 461

mg of Lead (II) Iodide (PbI2).

2. Add the weighed precursors to a vial containing a magnetic stir bar.

3. Add 700 µL of anhydrous DMF and 300 µL of anhydrous DMSO to the vial.

4. Stir the solution at room temperature for at least 2 hours, or until the precursors are fully

dissolved, resulting in a clear yellow solution.

5. Before use, filter the solution through a 0.22 µm PTFE syringe filter.
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Acetamidinium-Doped Precursor Solution (1 M FAPbI3 with 10% AC):

1. Inside a nitrogen-filled glovebox, weigh 155 mg of FAI, 461 mg of PbI2, and 9.5 mg of

Acetamidinium Chloride (ACCl).

2. Add the weighed precursors to a vial containing a magnetic stir bar.

3. Add 700 µL of anhydrous DMF and 300 µL of anhydrous DMSO to the vial.

4. Stir the solution at room temperature for at least 2 hours, or until the precursors are fully

dissolved.

5. Before use, filter the solution through a 0.22 µm PTFE syringe filter.

Protocol 2: Perovskite Thin Film Deposition by Spin
Coating
Materials:

Pre-cleaned substrates (e.g., FTO-coated glass)

Perovskite precursor solution (control or AC-doped)

Anti-solvent (e.g., Chlorobenzene)

Equipment:

Spin coater inside a nitrogen-filled glovebox

Hotplate

Pipettes

Procedure:

Place the pre-cleaned substrate onto the chuck of the spin coater.

Dispense 40 µL of the perovskite precursor solution onto the center of the substrate.

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 7 Tech Support

https://www.benchchem.com/product/b1228376?utm_src=pdf-body
https://www.benchchem.com/product/b1228376?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1228376?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Initiate the spin coating program with the following parameters:

Step 1: 1000 rpm for 10 seconds (acceleration of 200 rpm/s)

Step 2: 4000 rpm for 30 seconds (acceleration of 1000 rpm/s)

During the second step, at approximately 15 seconds into the spin, dispense 100 µL of the

anti-solvent (Chlorobenzene) onto the spinning substrate.

After the spin coating program is complete, immediately transfer the substrate to a hotplate

preheated to 100°C.

Anneal the film for 10 minutes.

Allow the film to cool down to room temperature before further characterization or device

fabrication.

Visualizations
Experimental Workflow

Precursor Solution Preparation Thin Film Deposition

Film Characterization

Weigh Perovskite Precursors
(FAI, PbI2 ± ACCl)

Dissolve in
DMF:DMSO Stir until Dissolved Filter Solution

(0.22 µm)
Spin Coat Precursor

Solution on Substrate
Dispense Solution Anti-Solvent Quenching

(Chlorobenzene)
Anneal Film

(100°C, 10 min)

SEM
(Grain Size)

AFM
(Surface Roughness)

Click to download full resolution via product page

Fig. 1: Experimental workflow for perovskite film fabrication and characterization.
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Fig. 2: Logical flow of acetamidinium doping's effect on perovskite film and device properties.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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